N-(2,4-difluorophenyl)-4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C18H11F5N2OS/c1-9-15(16(26)25-14-6-5-12(19)8-13(14)20)27-17(24-9)10-3-2-4-11(7-10)18(21,22)23/h2-8H,1H3,(H,25,26)
• InChI Key: BRYBRKYYDQSOOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC(=CC=C2)C(F)(F)F)C(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H11F5N2OS
• Molecular Weight: 398.4 g/mol

Description

N-(2,4-difluorophenyl)-4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H11F5N2OS and its molecular weight is 398.35. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

Several studies have synthesized and evaluated derivatives of N-(2,4-difluorophenyl)-4-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxamide for their anticancer activity against various cell lines. For instance, novel thiazole-5-carboxamide derivatives exhibited anticancer activity against A-549, Bel7402, and HCT-8 cell lines with significant results (Cai et al., 2016). Another study focused on the design, synthesis, and anticancer evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, revealing moderate to excellent anticancer activity across multiple cancer cell lines (Ravinaik et al., 2021).

Antifungal and Antibacterial Applications

Research on the synthesis and biological evaluation of novel derivatives also extends to their antifungal and antibacterial activities. For example, new thiophene, thiazolyl-thiophene, and thienopyridine derivatives were synthesized and tested for in vitro cytotoxicity, showing promising inhibitory activity against various cell lines, indicating potential for antimicrobial applications (Atta & Abdel‐Latif, 2021). Another study developed novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides with significant antifungal activity, surpassing some commercial fungicides (Du et al., 2015).

Chemical Synthesis and Structural Analysis

In addition to their biological activities, research has also focused on the synthesis and structural analysis of this compound and its derivatives. Studies have detailed the synthesis routes, crystal structures, and the functional group modifications that impact the biological activity of these compounds. For instance, the crystal structure of diflunisal carboxamides, derived from modifications of similar compounds, provided insights into their potential interaction mechanisms and stability (Zhong et al., 2010).

Mechanism of Action

Mode of Action

It is known that the compound has a bleaching action, due to the inhibition of carotenoid biosynthesis, thereby preventing photosynthesis and leading to plant death .

Biochemical Pathways

The compound affects the carotenoid biosynthesis pathway. Carotenoids are important for photosynthesis as they absorb light energy for use in this process. By inhibiting carotenoid biosynthesis, the compound prevents photosynthesis, leading to plant death .

Pharmacokinetics

It is known that the compound is stable in air up to its melting point . The compound has a low solubility in water (<0.05 mg/l at 25 °C), but is soluble in most organic solvents . This suggests that the compound may have good bioavailability in organisms that can absorb it through organic solvents.

Result of Action

The result of the compound’s action is the death of the plant cells. This is due to the inhibition of photosynthesis, which is essential for the plant’s survival .

Action Environment

Environmental factors can influence the action, efficacy, and stability of the compound. For example, the compound’s stability in air suggests that it may be less effective in environments with high humidity or rainfall. Additionally, the compound’s low solubility in water suggests that it may be less effective in aquatic environments or in soils with high water content .